Cas no 2229359-16-2 (1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229359-16-2
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 6235511
• PubChem ID: 165837941
• Update Time: 2025-10-29

1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid
• 2229359-16-2
• 1-methyl-3-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-5-carboxylic acid
• EN300-1943789

• Inchi： 1S/C11H8F3N3O2/c1-17-8(10(18)19)5-7(16-17)9-6(11(12,13)14)3-2-4-15-9/h2-5H,1H3,(H,18,19)
• InChI Key： YPZLAICMJLOSSE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1C=C(C(=O)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 271.05686099g/mol
• Monoisotopic Mass: 271.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid

Exploring the Versatile Applications of 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid (CAS No. 2229359-16-2) in Modern Chemistry

The compound 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid (CAS 2229359-16-2) has emerged as a significant molecule in contemporary chemical research. This heterocyclic compound, featuring both pyridine and pyrazole moieties, represents an important structural motif in medicinal chemistry and material science. With its unique combination of trifluoromethyl group and carboxylic acid functionality, this molecule offers remarkable potential for various applications that align with current scientific trends.

Recent advances in fluorinated compound synthesis have brought molecules like 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid into focus. The presence of the trifluoromethyl group (CF3) significantly enhances the molecule's properties, including improved metabolic stability and membrane permeability - characteristics highly sought after in pharmaceutical development. Researchers are particularly interested in how this fluorinated pyridine-pyrazole hybrid can contribute to next-generation drug candidates.

The structural features of CAS 2229359-16-2 make it an attractive building block for drug discovery programs. The pyrazole ring system is known to interact with various biological targets, while the pyridine moiety offers additional binding possibilities. When combined with the electron-withdrawing trifluoromethyl group, this creates a molecular architecture capable of diverse interactions. Current studies explore its potential as a precursor for kinase inhibitors and other therapeutic agents addressing unmet medical needs.

In material science, 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid demonstrates interesting properties for advanced applications. The compound's ability to form stable complexes with metals is being investigated for developing new coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, separation technologies, and catalysis - areas experiencing rapid growth due to environmental concerns and energy challenges.

The synthesis and modification of fluorinated heterocycles like 2229359-16-2 represent an active area of research in organic chemistry. Modern synthetic approaches focus on developing more efficient routes to such compounds, with particular attention to green chemistry principles and atom economy. Researchers are exploring catalytic methods and flow chemistry techniques to optimize the production of this valuable intermediate.

Analytical characterization of 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid employs advanced techniques including NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. These methods help establish the compound's purity and structural features, which are crucial for its various applications. The distinct 19F NMR signal of the trifluoromethyl group serves as a valuable diagnostic tool in reaction monitoring and quality control.

From a commercial perspective, the demand for specialized fluorinated building blocks like CAS 2229359-16-2 continues to grow. Pharmaceutical and agrochemical companies increasingly seek such compounds to enhance their product pipelines. The market for trifluoromethyl-containing compounds is projected to expand significantly, driven by their importance in developing new medicines and functional materials with improved properties.

Safety and handling considerations for 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

The future research directions for 2229359-16-2 include exploring its potential in bioconjugation chemistry and as a linker molecule in proteolysis targeting chimeras (PROTACs). These cutting-edge applications in chemical biology and targeted protein degradation represent some of the most exciting developments in modern drug discovery. The compound's unique structure positions it well for such innovative uses.

As the scientific community continues to investigate 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid, its importance in both academic and industrial settings becomes increasingly apparent. The combination of its fluorinated aromatic system with multiple functional groups offers numerous possibilities for chemical modification and application development. This versatility ensures that CAS 2229359-16-2 will remain a compound of significant interest in the coming years.

For researchers interested in obtaining 1-methyl-3-3-(trifluoromethyl)pyridin-2-yl-1H-pyrazole-5-carboxylic acid, several specialty chemical suppliers offer this compound in various quantities and purity grades. The availability of this building block facilitates its incorporation into diverse research programs, accelerating innovation across multiple scientific disciplines.